Cas no 207845-32-7 (Benzoic acid, 3-(phenylethynyl)-, methyl ester)

Benzoic acid, 3-(phenylethynyl)-, methyl ester is a specialized organic compound featuring a phenylacetylene moiety esterified to a benzoic acid derivative. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in cross-coupling reactions and as a building block for advanced intermediates. The ester group enhances solubility in organic solvents, facilitating handling in laboratory settings. Its conjugated system may also contribute to applications in materials science, such as in the development of organic semiconductors or fluorescent probes. The compound’s well-defined structure ensures reproducibility in research, while its stability under standard conditions allows for convenient storage and use.

Benzoic acid, 3-(phenylethynyl)-, methyl ester structure

207845-32-7 structure

Product Name:Benzoic acid, 3-(phenylethynyl)-, methyl ester

CAS No:207845-32-7

MF:C₁₆H₁₂O₂

MW:236.265284538269

CID:1396141

PubChem ID:11053642

Update Time:2025-06-12

Benzoic acid, 3-(phenylethynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(phenylethynyl)-, methyl ester
- methyl 3-(2-phenylethynyl)benzoate
- methyl3-(phenylethynyl)benzoate
- DIOFUMRRFPINEJ-UHFFFAOYSA-N
- 207845-32-7
- METHYL 3-PHENYLETHYNYL-BENZOATE
- 3-(2-PHENYLETHYNYL)BENZOIC ACID ETHYL ESTER
- methyl 3-(phenylethynyl)benzoate
- SCHEMBL1926585
- methyl 3-phenylethynylbenzoate
- DTXSID80453510
- Inchi： 1S/C16H12O2/c1-18-16(17)15-9-5-8-14(12-15)11-10-13-6-3-2-4-7-13/h2-9,12H,1H3
- InChI Key： DIOFUMRRFPINEJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=C(C#CC2C=CC=CC=2)C=1)=O

Computed Properties

Exact Mass: 236.08376
Monoisotopic Mass: 236.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Benzoic acid, 3-(phenylethynyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019098724-1g	Methyl 3-(phenylethynyl)benzoate	207845-32-7	97%	1g	$622.65	2023-09-02
Crysdot LLC	CD12097210-1g	Methyl 3-(phenylethynyl)benzoate	207845-32-7	97%	1g	$729	2024-07-24

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Additional information on Benzoic acid, 3-(phenylethynyl)-, methyl ester

Recent Advances in the Study of Benzoic Acid, 3-(phenylethynyl)-, methyl ester (CAS: 207845-32-7) in Chemical Biology and Pharmaceutical Research

Benzoic acid, 3-(phenylethynyl)-, methyl ester (CAS: 207845-32-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique phenylacetylene moiety, has been explored for its role as a building block in the synthesis of more complex molecules, as well as for its biological activity. Recent studies have focused on its utility in drug discovery, particularly in the development of small-molecule inhibitors and probes for biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a scaffold for designing kinase inhibitors. The researchers utilized structure-activity relationship (SAR) studies to modify the ester group and the phenylethynyl moiety, leading to the identification of derivatives with improved selectivity and potency against specific kinase targets. The study highlighted the compound's versatility in medicinal chemistry, demonstrating its ability to serve as a starting point for the development of novel therapeutic agents.

In another recent development, a team of researchers reported in Bioorganic & Medicinal Chemistry Letters the use of Benzoic acid, 3-(phenylethynyl)-, methyl ester as a fluorescent probe for imaging applications. The compound's inherent fluorescence properties, combined with its small size and ease of functionalization, make it an attractive candidate for labeling biomolecules and studying cellular processes. This application underscores the compound's potential beyond traditional drug discovery, extending into the realm of chemical biology and diagnostics.

Further research has explored the compound's pharmacokinetic properties, with a focus on its metabolic stability and bioavailability. A 2022 study in Drug Metabolism and Disposition examined the in vitro and in vivo metabolism of the compound, identifying key metabolic pathways and potential sites for modification to enhance its drug-like properties. These findings are critical for advancing the compound's development as a viable pharmaceutical agent.

In summary, Benzoic acid, 3-(phenylethynyl)-, methyl ester (CAS: 207845-32-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications range from drug discovery to imaging and diagnostics, with ongoing studies aimed at optimizing its properties for therapeutic use. The compound's versatility and potential for further development make it a promising candidate for future research and innovation in the field.